Cas no 2137433-56-6 (Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel-)

• Product Name: Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel-
• CAS No: 2137433-56-6
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5302058
• Update Time: 2025-05-30

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel-

• Inchi： 1S/C16H19NO4/c18-15(19)12-6-11-8-14(13(11)7-12)17-16(20)21-9-10-4-2-1-3-5-10/h1-5,11-14H,6-9H2,(H,17,20)(H,18,19)/t11-,12?,13-,14+/m1/s1
• InChI Key： WTGHRQLOIYMRHQ-RLAWYHOSSA-N
• SMILES： [C@]12([H])[C@]([H])([C@@H](NC(OCC3=CC=CC=C3)=O)C1)CC(C(O)=O)C2

Additional information on Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel-

Comprehensive Analysis of Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel- (CAS No. 2137433-56-6)

The compound Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel- (CAS No. 2137433-56-6) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its intricate bicyclo[3.2.0]heptane scaffold, combined with a carboxylic acid and a phenylmethoxy carbonyl protected amino group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its stereochemistry, denoted by the (1R,5R,6S)-rel- configuration, which plays a critical role in its biological activity and synthetic applications.

In recent years, the demand for chiral building blocks like Bicyclo[3.2.0]heptane-3-carboxylic acid derivatives has surged due to their utility in asymmetric synthesis and medicinal chemistry. This compound’s N-Cbz-protected amino group (Cbz = carbobenzyloxy) enhances its stability during synthetic transformations, making it a preferred choice for peptide coupling reactions. Its bicyclic framework also offers rigidity, which is advantageous for designing conformationally constrained analogs in drug development.

The synthesis of CAS No. 2137433-56-6 often involves multi-step organic reactions, including cycloadditions and selective functionalization. A key challenge lies in achieving high enantiomeric purity, given the compound’s stereocenters. Advanced techniques such as chiral HPLC and X-ray crystallography are employed to confirm its absolute configuration. These methods align with the growing trend of quality-by-design (QbD) in pharmaceutical manufacturing, ensuring reproducibility and compliance with regulatory standards.

From a therapeutic perspective, derivatives of Bicyclo[3.2.0]heptane-3-carboxylic acid are explored for their potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The phenylmethoxy carbonyl moiety further allows for selective deprotection, enabling modular drug design. Such features resonate with the industry’s focus on precision medicine and small-molecule therapeutics, addressing unmet medical needs in oncology and neurology.

Environmental and green chemistry considerations are also pivotal in the application of CAS No. 2137433-56-6. Researchers emphasize solvent optimization and catalytic methods to minimize waste, aligning with Sustainable Development Goals (SDGs). This dual focus on efficacy and sustainability positions the compound as a valuable asset in cutting-edge research.

In summary, Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,5R,6S)-rel- exemplifies the convergence of synthetic innovation and therapeutic potential. Its structural complexity and functional versatility make it a subject of ongoing investigation, reflecting broader trends in drug discovery and materials science.